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Compound of Interest

Compound Name: Chloroacetone

Cat. No.: B047974 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chloro-2-propanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-

chloro-2-propanone (also known as chloroacetone), a significant compound in organic

synthesis. The information is presented for use by researchers, scientists, and professionals in

drug development, with a focus on clarity, detail, and practical application in a laboratory

setting.

Summary of Physical Properties
1-Chloro-2-propanone is a colorless liquid that tends to darken upon exposure to light.[1][2][3]

It possesses a pungent and irritating odor.[1][2][4] The quantitative physical data for this

compound are summarized in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b047974?utm_src=pdf-interest
https://www.benchchem.com/product/b047974?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Chloroacetone
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetone
https://en.wikipedia.org/wiki/Chloroacetone
http://www.sciencemadness.org/smwiki/index.php/Chloroacetone
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetone
https://www.drugfuture.com/chemdata/chloroacetone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Molecular Formula C₃H₅ClO

Molecular Weight 92.52 g/mol

Melting Point -44.5 °C to -45 °C

Boiling Point 119 °C to 120 °C
At standard atmospheric

pressure

Density 1.123 g/cm³ at 25 °C

1.15 g/cm³ at 20 °C[1][5]

1.162 g/cm³ at 25 °C[6]

Refractive Index (nD) 1.432 at 20 °C[6]

Solubility in Water 10 g/100 mL at 20 °C[1][3]

Solubility in Organic Solvents Miscible
With alcohol, ether, and

chloroform[3][4][6][7]

Vapor Pressure 12.0 mmHg at 25 °C[1]

Flash Point 32 °C to 40 °C

Autoignition Temperature 610 °C [3][5]

Dipole Moment 2.27 D to 2.36 D

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

1-chloro-2-propanone. These protocols are designed to be followed in a standard organic

chemistry laboratory.

Safety Precaution: 1-Chloro-2-propanone is a lachrymator and is toxic.[2][4] It is irritating to the

eyes, skin, and respiratory system.[6][8] All handling and experiments must be conducted

within a certified chemical fume hood, and appropriate personal protective equipment (PPE),

including chemical splash goggles, gloves, and a lab coat, must be worn at all times.[8][9]
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Determination of Boiling Point via Simple Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Simple distillation is a reliable method for determining the boiling point of a pure

liquid sample.[9]

Apparatus:

Round-bottom flask (25 mL or 50 mL)

Distillation head (still head)

Thermometer and adapter

Condenser (Liebig or other suitable type)

Receiving flask (e.g., Erlenmeyer flask)

Heating mantle or oil bath

Boiling chips

Clamps and stands

Procedure:

Place a few boiling chips into the round-bottom flask.

Add approximately 10-15 mL of 1-chloro-2-propanone to the flask.

Assemble the simple distillation apparatus inside a fume hood. Ensure all joints are securely

connected.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation head.[9]

Begin circulating cold water through the condenser, with water entering at the bottom inlet

and exiting at the top outlet.
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Gently heat the flask using the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises. The temperature

will increase and then stabilize as the vapor surrounds the thermometer bulb; this stable

temperature is the boiling point.[9]

Record the temperature range over which the liquid distills. For a pure compound, this range

should be narrow (1-2 °C).

Continue distillation until only a small amount of liquid remains in the distilling flask. Do not

distill to dryness.

Allow the apparatus to cool completely before disassembly.

Determination of Density using a Pycnometer
Density is the mass per unit volume of a substance. A pycnometer (or specific gravity bottle)

allows for the precise measurement of the volume of a liquid, enabling an accurate density

determination.

Apparatus:

Pycnometer (e.g., 10 mL) with stopper

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer with its stopper on the analytical balance. Record this

mass as m₁.
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Fill the pycnometer with deionized water and insert the stopper, ensuring any excess water is

expelled through the capillary.

Place the filled pycnometer in a constant temperature water bath set to 20.0 °C or 25.0 °C.

Allow it to equilibrate for at least 20 minutes.

Remove the pycnometer, carefully dry the exterior, and weigh it. Record this mass as m₂.

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with 1-chloro-2-propanone, insert the stopper, and equilibrate it in the

same constant temperature water bath.

Remove the pycnometer, dry the exterior, and weigh it. Record this mass as m₃.

The density of 1-chloro-2-propanone (ρ_sample) can be calculated using the following

formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of

water at the experimental temperature.

Determination of Refractive Index using an Abbe
Refractometer
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and a useful indicator of purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft lens tissue

Ethanol or acetone for cleaning

Procedure:
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Turn on the refractometer's light source.

Ensure the prisms are clean and dry. Clean with a soft tissue moistened with ethanol or

acetone if necessary.

Using a dropper, place a few drops of 1-chloro-2-propanone onto the surface of the lower

prism.

Close the prisms securely. The liquid should spread to form a thin film.

Set the connected water bath to maintain a constant temperature, typically 20.0 °C. Allow

time for the temperature to stabilize.

Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields

become visible.

Adjust the chromaticity screw to eliminate any color fringe at the boundary, making the

borderline sharp and clear.

Use the fine adjustment knob to center the borderline exactly on the crosshairs of the reticle.

Press the switch to illuminate the scale and read the refractive index value.

Record the refractive index and the temperature at which the measurement was taken (e.g.,

n²⁰_D = 1.432).

Determination of Solubility
Solubility is a qualitative or quantitative measure of the ability of a given substance (the solute)

to dissolve in a solvent.

Apparatus:

Test tubes and a test tube rack

Graduated pipettes or cylinders

Vortex mixer (optional)
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Procedure:

Qualitative Solubility in Water:

Place approximately 2 mL of deionized water into a test tube.

Add 1-chloro-2-propanone dropwise (approx. 0.2 mL) to the test tube.

Agitate the mixture (e.g., using a vortex mixer or by flicking the tube) for 1-2 minutes.

Observe whether the substance dissolves completely (miscible), forms two distinct layers

(immiscible), or partially dissolves (partially soluble). Record your observations.[10]

Qualitative Solubility in Organic Solvents:

Repeat the procedure above using various organic solvents such as ethanol, diethyl ether,

and chloroform in place of water.

Observe and record the solubility of 1-chloro-2-propanone in each solvent.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the systematic characterization of the

physical properties of a chemical substance like 1-chloro-2-propanone.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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